
Unveiling Benzoyl Oxokadsuranol: A Technical
Guide to its Discovery and Origins

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzoyl oxokadsuranol

Cat. No.: B12363882 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the discovery, origin, and

characteristics of benzoyl oxokadsuranol, a lignan isolated from the plant genus Kadsura.

This document is intended for researchers, scientists, and drug development professionals

interested in the phytochemical and potential therapeutic properties of this natural compound.

Discovery and Origin
Benzoyl oxokadsuranol was first reported as a new natural product in 2018 by a team of

researchers led by Jin Zhang.[1] It was isolated from the stems of Kadsura longipedunculata, a

plant species native to China. Subsequent research has also identified its presence in the roots

of the same plant species and in Kadsura coccinea. The discovery of benzoyl oxokadsuranol
contributes to the growing body of knowledge about the diverse lignan constituents of the

Kadsura genus, which has a long history of use in traditional medicine.
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Attribute Information

Year of Discovery 2018

Primary Plant Source Kadsura longipedunculata (Stems)

Other Plant Sources
Kadsura longipedunculata (Roots), Kadsura

coccinea

Compound Class Lignan

CAS Number 130252-47-0

Physicochemical and Spectroscopic Data
The structure of benzoyl oxokadsuranol was elucidated using a combination of spectroscopic

techniques. While the primary literature should be consulted for the complete dataset, this

guide summarizes the key analytical methods used for its characterization.

Table 2: Key Analytical Data for Benzoyl Oxokadsuranol

Data Type Description

Mass Spectrometry

High-Resolution Electrospray Ionization Mass

Spectrometry (HR-ESI-MS) was used to

determine the molecular formula.

NMR Spectroscopy

1D (¹H and ¹³C) and 2D (HSQC, HMBC,

NOESY) Nuclear Magnetic Resonance

spectroscopy were employed for complete

structural assignment.

Optical Rotation
The specific rotation was measured to

determine the stereochemistry of the molecule.

Note: Specific quantitative values for spectroscopic data and optical rotation are detailed in the

primary scientific literature and are essential for unambiguous identification.

Experimental Protocols
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The isolation and purification of benzoyl oxokadsuranol involve standard phytochemistry

laboratory procedures. The following is a generalized workflow based on the initial discovery.

Plant Material Extraction and Fractionation
A generalized workflow for the extraction and fractionation of Kadsura longipedunculata to

isolate benzoyl oxokadsuranol is depicted below.
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Figure 1. General workflow for the isolation of benzoyl oxokadsuranol.
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Structure Elucidation
The determination of the chemical structure of benzoyl oxokadsuranol follows a logical

progression of analytical techniques.
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Figure 2. Workflow for the structure elucidation of benzoyl oxokadsuranol.

Biological Activity and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12363882?utm_src=pdf-body
https://www.benchchem.com/product/b12363882?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Currently, there is a lack of specific published data on the biological activities of benzoyl
oxokadsuranol. However, the Kadsura genus is a rich source of lignans that have

demonstrated a wide range of biological effects, including anti-HIV, anti-inflammatory, and

hepatoprotective activities.

Given the structural class of benzoyl oxokadsuranol, it is plausible that it may exhibit similar

biological properties. Future research is warranted to investigate its potential therapeutic

effects. Should such activities be identified, subsequent studies would be necessary to

elucidate the underlying molecular mechanisms and signaling pathways involved. Potential

pathways that are often modulated by bioactive lignans include:

Potential Signaling Pathways for Bioactive Lignans

NF-κB Signaling Pathway
(Inflammation)

Apoptosis Pathways
(Cytotoxicity)

Viral Replication Pathways
(e.g., HIV Reverse Transcriptase/Protease)

Benzoyl Oxokadsuranol
(Hypothesized Activity)

Modulation?

Induction?

Inhibition?

Click to download full resolution via product page

Figure 3. Hypothesized signaling pathways for future investigation.

Conclusion and Future Directions
Benzoyl oxokadsuranol is a recently discovered lignan with a well-characterized structure,

originating from plants of the Kadsura genus. While its discovery has been documented, a

significant opportunity exists for further research into its biological activities. Future studies

should focus on screening benzoyl oxokadsuranol against various disease models to uncover

any potential therapeutic benefits. Elucidation of its mechanism of action and the signaling

pathways it may modulate will be critical for its potential development as a novel therapeutic

agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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